Cas no 62853-92-3 (Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-)
62853-92-3 structure
Product Name:Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-
CAS No:62853-92-3
MF:C10H16O2
MW:168.232843399048
CID:429862
Update Time:2024-01-29
Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-
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- Inchi: 1S/C10H16O2/c1-9(2)7-3-4-10(5-7,6-11)8(9)12/h7,11H,3-6H2,1-2H3
- InChI Key: DXBZHTQWANLTPY-UHFFFAOYSA-N
- SMILES: C12(CO)CC(CC1)C(C)(C)C2=O
Computed Properties
- Exact Mass: 168.11508
Experimental Properties
- Density: 1.096±0.06 g/cm3(Predicted)
- Boiling Point: 258.8±13.0 °C(Predicted)
- PSA: 37.3
- pka: 14.07±0.10(Predicted)
Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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